4-(2-fluorophenyl)-3-((1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-(2-fluorophenyl)-3-[[1-(1-methyltriazole-4-carbonyl)piperidin-4-yl]methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C18H20FN7O2/c1-24-11-14(20-23-24)17(27)25-8-6-12(7-9-25)10-16-21-22-18(28)26(16)15-5-3-2-4-13(15)19/h2-5,11-12H,6-10H2,1H3,(H,22,28)
• InChI Key: ZOEMOMUWSSOMNV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)N2CCC(CC2)CC3=NNC(=O)N3C4=CC=CC=C4F
• Molecular Formula: C18H20FN7O2
• Molecular Weight: 385.4 g/mol

Description

4-(2-fluorophenyl)-3-((1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C18H20FN7O2 and its molecular weight is 385.403. The purity is usually 95%.
BenchChem offers high-quality 4-(2-fluorophenyl)-3-((1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-fluorophenyl)-3-((1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research has demonstrated the synthesis and structural characterization of biologically active derivatives of 1,2,4-triazoles. A study by Shukla et al. (2017) synthesized two derivatives, showcasing the presence of various intermolecular interactions critical for molecular packing, analyzed through computational procedures and Hirshfeld analysis. These interactions play a significant role in the crystalline solid state of these compounds, highlighting the complexity and potential for diverse chemical applications (Shukla, Mohan, Vishalakshi, & Chopra, 2017).

Biological Activities and Applications

1,2,4-Triazole derivatives exhibit a wide range of biological activities. For instance, Bektaş et al. (2007) synthesized novel derivatives showing antimicrobial activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Another study focused on the synthesis and docking studies of piperazine-1-yl-1H-indazole derivatives, demonstrating their importance in medicinal chemistry and potential for creating novel therapeutic agents (Balaraju, Kalyani, & Laxminarayana, 2019).

Antitumor Activity

A novel approach to combating tumor growth involves the synthesis and evaluation of 1,2,4-triazole derivatives for their antitumor activities. Ding et al. (2016) reported the synthesis of fourteen novel 1,2,4-triazole Schiff bases, demonstrating significant inhibitory activity against tumor cells, showcasing the potential of these compounds in cancer research (Ding, Zhang, Zhang, Mo, Li, & Zhao, 2016).